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Compound of Interest

Compound Name: 1-Methylimidazolium chloride

Cat. No.: B1589782

An In-depth Technical Guide on the Core Properties, Synthesis, and Applications of 1-
Methylimidazolium Chloride.

This technical guide provides a comprehensive overview of 1-Methylimidazolium chloride, an
ionic liquid of significant interest in various scientific and industrial fields. This document is
intended for researchers, scientists, and drug development professionals, offering detailed
information on its chemical properties, synthesis protocols, and key applications, with a focus
on its role in cellulose processing and as a precursor for other functionalized ionic liquids.

Core Properties of 1-Methylimidazolium Chloride

1-Methylimidazolium chloride, with the chemical formula C4aH7CINz, is a salt that is liquid at
or near room temperature, classifying it as an ionic liquid. Its unique properties, such as low
vapor pressure, high thermal stability, and tunable solvency, make it a versatile compound in
various chemical processes.
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Property Value Citation(s)
CAS Number 35487-17-3 [1]
Molecular Weight 118.56 g/mol [1]

1-Methylimidazole
Synonyms ] [2]
hydrochloride, MIM ClI

Beige to light brown powder or

Appearance , (2]
solid

Purity Typically =295% [2]

Molecular Formula CaHeNz-HCI [2]

Synthesis of 1-Methylimidazolium Chloride:
Experimental Protocol

The primary method for synthesizing 1-Methylimidazolium chloride is through the alkylation
of 1-methylimidazole. This process follows a bimolecular nucleophilic substitution (Sn2)
pathway. The following protocol is a generalized procedure based on common laboratory
practices for the synthesis of 1-alkyl-3-methylimidazolium halides.

Materials and Equipment:

1-methylimidazole

e Chloromethane (or a suitable chlorinating agent)
e Anhydrous solvent (e.g., toluene, acetonitrile)

e Round-bottom flask

» Magnetic stirrer and heating mantle

o Condenser

o Apparatus for working under an inert atmosphere (e.g., nitrogen or argon)
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o Rotary evaporator
e Washing solvents (e.g., ethyl acetate, diethyl ether)
Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a condenser,
dissolve 1-methylimidazole in an anhydrous solvent under an inert atmosphere.

 Alkylation: Introduce the chlorinating agent to the stirred solution. The reaction with gaseous
chloromethane requires a pressure vessel, while other liquid chlorinating agents can be
added dropwise. The reaction is typically exothermic and may require initial cooling.

o Reaction Conditions: The reaction mixture is then stirred at a controlled temperature. For
less reactive chlorides, heating may be necessary for several hours to days to ensure the
completion of the reaction.[3]

¢ Monitoring: The progress of the reaction can be monitored using techniques such as Thin
Layer Chromatography (TLC) or Nuclear Magnetic Resonance (NMR) spectroscopy.[3]

e |solation and Purification: Upon completion, the product, which is often a viscous liquid or a
solid, is isolated. The crude product is washed with a non-polar solvent like ethyl acetate or
diethyl ether to remove any unreacted starting materials.[3]

e Drying: The purified 1-Methylimidazolium chloride is then dried under vacuum to remove
any residual solvent.
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Synthesis workflow for 1-Methylimidazolium chloride.
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Applications in Cellulose Processing

Imidazolium-based ionic liquids are effective solvents for cellulose, a biopolymer notoriously
difficult to dissolve in common solvents.[4][5] 1-Methylimidazolium chloride and its
derivatives can disrupt the extensive hydrogen-bonding network in cellulose, enabling its
dissolution and subsequent regeneration or chemical modification.[6]

Experimental Protocol for Cellulose Dissolution:

e Drying: Dry the cellulose and 1-Methylimidazolium chloride under vacuum to remove
moisture, which can interfere with the dissolution process.

e Mixing: In a suitable vessel, mix the dried cellulose with 1-Methylimidazolium chloride.

e Heating: Heat the mixture with stirring. The temperature required for dissolution can vary but
is often in the range of 80-120°C.[7]

o Dissolution: Continue heating and stirring until the cellulose is fully dissolved, resulting in a
viscous solution.

* Regeneration: The dissolved cellulose can be regenerated by adding a non-solvent such as
water, ethanol, or acetone. This causes the cellulose to precipitate out of the ionic liquid
solution. The regenerated cellulose can then be collected, washed, and dried.[5]
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Workflow for cellulose processing using 1-Methylimidazolium chloride.
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Toxicity and Safety Considerations

While ionic liquids are often touted as "green solvents" due to their low vapor pressure, their
toxicity should not be overlooked. Studies on related imidazolium-based ionic liquids have
shown that their toxicity can be influenced by the length of the alkyl chain on the cation and the
nature of the anion.[8][9]

Hazard Information for 1-Methylimidazolium Chloride:

Acute Toxicity: Harmful if swallowed.[1]

Skin Irritation: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory tract irritation.[1]

It is imperative to handle 1-Methylimidazolium chloride with appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat, in a well-ventilated area. For
detailed safety information, refer to the Material Safety Data Sheet (MSDS).

Role in Drug Development and Other Applications

While the primary applications of 1-Methylimidazolium chloride are in materials science and
as a solvent, its derivatives have been explored in the context of drug delivery. The ability of
ionic liquids to dissolve a wide range of active pharmaceutical ingredients (APIs) and their
tunable properties make them of interest for developing novel drug formulations.[10] However,
the direct application of 1-Methylimidazolium chloride in drug development is not as
prevalent as its longer-chain alkyl derivatives.

Other notable applications include:

o Catalysis: It can act as both a solvent and a catalyst in certain chemical reactions, such as
the dehydration of fructose to 5-hydroxymethylfurfural.[2]

o Electrochemistry: Imidazolium-based ionic liquids are used as electrolytes in batteries and
other electrochemical devices.[11]
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o Green Chemistry: It serves as a recyclable and non-volatile alternative to traditional organic
solvents in various chemical processes.[11]

This technical guide provides a foundational understanding of 1-Methylimidazolium chloride
for researchers and professionals. Further investigation into specific applications and
experimental conditions is encouraged for more specialized uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Methylimidazolium Chloride: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1589782#1-methylimidazolium-chloride-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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